Ethyl 4-(2-(3-(3-chlorophenyl)ureido)-4-methylthiazole-5-carbonyl)piperazine-1-carboxylate
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Description
Ethyl 4-(2-(3-(3-chlorophenyl)ureido)-4-methylthiazole-5-carbonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H22ClN5O4S and its molecular weight is 451.93. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Biological Activities
- Novel triazole derivatives, including compounds with structures similar to Ethyl 4-(2-(3-(3-chlorophenyl)ureido)-4-methylthiazole-5-carbonyl)piperazine-1-carboxylate, have been synthesized and shown to possess good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).
- Microwave-assisted synthesis of hybrid molecules, including ethyl amino phenylpiperazine derivatives, highlighted their potential in antimicrobial, antilipase, and antiurease activities, with some compounds showing significant effectiveness (Başoğlu et al., 2013).
Antitubercular Activity
- A series of benzofuran and benzo[d]isothiazole derivatives, incorporating a piperazine nucleus similar to the compound , demonstrated promising inhibition of Mycobacterium tuberculosis DNA gyrase, a key enzyme in tuberculosis pathogenesis, with one derivative showing significant inhibitory concentration values (Reddy et al., 2014).
Anti-TMV and Antimicrobial Activities
- Urea and thiourea derivatives of piperazine, doped with Febuxostat and structurally related to the target compound, were synthesized and evaluated for their antiviral activity against Tobacco mosaic virus (TMV) and antimicrobial activity, showing promising results in both areas (Krishna Reddy et al., 2013).
Synthesis and Characterization
- Several studies focus on the synthesis and structural characterization of compounds with piperazine derivatives, aiming at exploring their potential applications in various fields of medicinal chemistry and material science. These studies include the investigation of different synthesis methods and the biological activities of the synthesized compounds, providing a foundation for future research on similar compounds (Mermer et al., 2018).
properties
IUPAC Name |
ethyl 4-[2-[(3-chlorophenyl)carbamoylamino]-4-methyl-1,3-thiazole-5-carbonyl]piperazine-1-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H22ClN5O4S/c1-3-29-19(28)25-9-7-24(8-10-25)16(26)15-12(2)21-18(30-15)23-17(27)22-14-6-4-5-13(20)11-14/h4-6,11H,3,7-10H2,1-2H3,(H2,21,22,23,27) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQSJQRVZSDJCRQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=C(N=C(S2)NC(=O)NC3=CC(=CC=C3)Cl)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN5O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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